![molecular formula C22H27N5O2S B2896745 N,N-diethyl-6-(4-(naphthalen-2-ylsulfonyl)piperazin-1-yl)pyridazin-3-amine CAS No. 899953-31-2](/img/structure/B2896745.png)
N,N-diethyl-6-(4-(naphthalen-2-ylsulfonyl)piperazin-1-yl)pyridazin-3-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N,N-diethyl-6-(4-(naphthalen-2-ylsulfonyl)piperazin-1-yl)pyridazin-3-amine, also known as DN-2327, is a novel compound that has been extensively studied for its potential therapeutic applications. DN-2327 is a small molecule that belongs to the pyridazinamine class of compounds and has been shown to exhibit potent biological activity in a variety of preclinical models.
Scientific Research Applications
Antimicrobial Activity
Pyridazin-3-amine derivatives have been found to exhibit antimicrobial properties, which could be utilized in the development of new antibiotics or antiseptics .
Anti-inflammatory and Analgesic Effects
These compounds may also have anti-inflammatory and analgesic effects, making them potential candidates for pain relief and inflammation management .
Anticancer Properties
Research has indicated that pyridazin-3-amine derivatives can have anticancer effects, suggesting possible use in cancer treatment or prevention strategies .
Antihypertensive Applications
Due to their potential antihypertensive properties, these derivatives could be explored for managing high blood pressure conditions .
Antidepressant and Anxiolytic Effects
The compounds may also serve as antidepressants or anxiolytics, contributing to mental health treatment options .
Agricultural Uses
In the agricultural sector, certain pyridazin-3-amine derivatives have been studied for their herbicidal properties, indicating a possible application in weed control .
properties
IUPAC Name |
N,N-diethyl-6-(4-naphthalen-2-ylsulfonylpiperazin-1-yl)pyridazin-3-amine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H27N5O2S/c1-3-25(4-2)21-11-12-22(24-23-21)26-13-15-27(16-14-26)30(28,29)20-10-9-18-7-5-6-8-19(18)17-20/h5-12,17H,3-4,13-16H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RMHFJTAPMAAXBJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C1=NN=C(C=C1)N2CCN(CC2)S(=O)(=O)C3=CC4=CC=CC=C4C=C3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H27N5O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
425.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.